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Compound of Interest

Compound Name: 1-(Trimethylsilyl)-1-propyne

Cat. No.: B132021 Get Quote

Essential Safety and Handling Guide for 1-
(Trimethylsilyl)-1-propyne
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 1-(Trimethylsilyl)-1-propyne (CAS No. 6224-91-5), a highly flammable and irritant

liquid. Adherence to these procedures is vital for ensuring laboratory safety.

Hazard Summary & Key Data
1-(Trimethylsilyl)-1-propyne is classified as a Category 2 flammable liquid, posing a

significant fire risk.[1][2][3] It is also known to cause serious eye irritation and skin irritation.[1]

[2][3] Inhalation may lead to respiratory irritation.[3]
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Property Value Source

CAS Number 6224-91-5 [1][2]

Molecular Formula C6H12Si [1][2]

Molecular Weight 112.25 g/mol [1][2]

Appearance
Colorless to Almost Colorless

Liquid
[1][4]

Boiling Point 99-100 °C

Flash Point -4 °C (4 °C) (closed cup) [4]

Density 0.758 g/mL at 25 °C

Storage Temperature 2-8°C (Refrigerated) [2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to mitigate the risks of exposure and injury. The

following equipment must be worn when handling 1-(Trimethylsilyl)-1-propyne.
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Protection Type Specification Rationale

Eye & Face
Chemical safety goggles and a

face shield.

Protects against splashes that

can cause serious eye

irritation.[1][5]

Hand
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact which

causes irritation.[1][5]

Body

Flame-retardant lab coat and

chemical-resistant apron or

coveralls.

Protects against skin contact

and in case of fire.[5][6]

Respiratory

Work in a certified chemical

fume hood. If ventilation is

inadequate, use a NIOSH-

approved respirator with an

appropriate filter (e.g., ABEK

type).

Prevents inhalation of vapors

which can cause respiratory

irritation.[3][5]

Operational Plan: Handling and Storage Protocols
Safe handling requires stringent adherence to protocols that control ignition sources and

prevent exposure.

Engineering Controls
Ventilation: All handling must occur inside a well-ventilated laboratory, preferably within a

chemical fume hood.[1][5]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.

[2] Use explosion-proof electrical, ventilating, and lighting equipment.[1][2]

Static Discharge: Ground and bond containers and receiving equipment to prevent static

discharge, a potential ignition source.[1][2] Use only non-sparking tools.[1][2]

Storage
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Conditions: Store in a tightly closed container in a cool, well-ventilated area, such as an

explosion-proof refrigerator set between 2-8°C.[1][2]

Atmosphere: The compound is sensitive to air and moisture.[2] Store under an inert gas like

nitrogen.[2][5]

Incompatibilities: Keep away from strong oxidizing agents and strong bases.[5]

Experimental Workflow Diagram
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Workflow: Handling 1-(Trimethylsilyl)-1-propyne

Preparation

Handling

Post-Handling & Disposal
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Verify Fume Hood Operation

Prepare Spill Kit

Ground Equipment

Retrieve from Cold Storage

Proceed to Handling

Equilibrate to Room Temp
(under inert gas)

Dispense Using Non-Sparking Tools

Seal Container Tightly

Return to Cold Storage

Proceed to Cleanup

Decontaminate Work Area

Dispose of Waste

Remove PPE

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 1-(Trimethylsilyl)-1-propyne.
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Emergency and First-Aid Procedures
Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1][5]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with plenty of water and

soap for at least 15 minutes.[1][5] If irritation

persists, seek medical attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.[1]

[5] Seek immediate medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][5]

Fire

Use dry chemical, foam, or carbon dioxide

extinguishers.[1] Do not use water, as it may

spread the fire.[1] Firefighters should wear self-

contained breathing apparatus (SCBA).[5]

Disposal Plan
Chemical waste must be managed in accordance with all federal, state, and local regulations.

[1][5]

Waste Classification: As a flammable and hazardous substance, 1-(Trimethylsilyl)-1-
propyne waste must be classified as hazardous.[5]

Disposal Method: Do not dispose of it down the drain or into the environment.[1][5] The

recommended method is to dissolve the material in a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[1]
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Container Disposal: Dispose of the empty container as unused product in accordance with

regulations.[1]

It is the responsibility of the waste generator to ensure complete and accurate classification

and disposal.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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